Cas no 160088-26-6 (5-Isoquinolinamine,1,8-dimethyl-)
160088-26-6 structure
Product Name:5-Isoquinolinamine,1,8-dimethyl-
CAS No:160088-26-6
MF:C11H12N2
MW:172.226382255554
CID:109411
PubChem ID:14929527
Update Time:2025-04-18
5-Isoquinolinamine,1,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoquinolinamine,1,8-dimethyl-
- 1,8-dimethylisoquinolin-5-amine
- 5-Isoquinolinamine,1,8-dimethyl-(9CI)
- 160088-26-6
-
- Inchi: 1S/C11H12N2/c1-7-3-4-10(12)9-5-6-13-8(2)11(7)9/h3-6H,12H2,1-2H3
- InChI Key: FDVAUGDSRQQMOG-UHFFFAOYSA-N
- SMILES: N1C=CC2C(=CC=C(C)C=2C=1C)N
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9Ų
5-Isoquinolinamine,1,8-dimethyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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